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Compound of Interest

Compound Name: 1-Naphthaleneboronic acid

Cat. No.: B048362 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of 1-naphthaleneboronic acid, a key building block in modern organic synthesis.

This document is intended for researchers, scientists, and drug development professionals

seeking detailed information on this versatile compound.

Core Chemical Properties and Structure
1-Naphthaleneboronic acid is a white to off-white crystalline solid that is a staple in synthetic

chemistry, particularly in the formation of carbon-carbon bonds.[1][2] Its utility stems from the

boronic acid functional group attached to a naphthalene core.

Chemical and Physical Data
The key physicochemical properties of 1-naphthaleneboronic acid are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₀H₉BO₂ [1]

Molecular Weight 171.99 g/mol [1][3]

CAS Number 13922-41-3 [1]

Appearance
Off-white to pink beige

powder/crystals
[1][3]

Melting Point 208-214 °C (lit.) [1][3]

Boiling Point 381.9 ± 25.0 °C (Predicted) [1]

Solubility
Soluble in DMSO, Methanol.

Insoluble in water.
[1]

pKa 8.53 ± 0.30 (Predicted) [1]

Molecular Structure
The structure of 1-naphthaleneboronic acid consists of a naphthalene ring system substituted

with a boronic acid group (-B(OH)₂) at the 1-position. The naphthalene core provides a rigid

and sterically defined framework, influencing the reactivity and the properties of the resulting

products.

Key Applications in Organic Synthesis
1-Naphthaleneboronic acid is a versatile reagent, most notably employed in the Suzuki-

Miyaura cross-coupling reaction.[1] This palladium-catalyzed reaction is a powerful tool for the

formation of carbon-carbon bonds, enabling the synthesis of complex organic molecules,

including biaryls and polyaromatic hydrocarbons.[1]

Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura coupling involves the reaction of an organoboron compound, such as 1-
naphthaleneboronic acid, with an organohalide in the presence of a palladium catalyst and a

base.[4][5] This reaction is favored for its mild conditions, tolerance of a wide range of

functional groups, and the generation of non-toxic boron byproducts.[4]
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The generally accepted mechanism for the Suzuki-Miyaura coupling reaction is depicted in the

catalytic cycle below.

Pd(0)Ln

Oxidative AdditionR-X R-Pd(II)Ln-X Transmetalation[R'-B(OH)3]- R-Pd(II)Ln-R'

Reductive EliminationRegeneration
of Catalyst

R-R'

Click to download full resolution via product page

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols
The following section provides a detailed, representative protocol for the Suzuki-Miyaura cross-

coupling of 1-naphthaleneboronic acid with an aryl bromide. This protocol is based on

established methodologies for similar reactions.[4][6]

Synthesis of 9-(Naphthalen-1-yl)anthracene via Suzuki-
Miyaura Coupling
This protocol details the synthesis of 9-(naphthalen-1-yl)anthracene from 1-
naphthaleneboronic acid and 9-bromoanthracene.

Materials:

1-Naphthaleneboronic acid

9-Bromoanthracene

Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄]

Potassium carbonate (K₂CO₃), anhydrous

Toluene, anhydrous

Ethanol, absolute
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Deionized water

Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Magnetic stirrer with heating

Rotary evaporator

Silica gel for column chromatography

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine 1-naphthaleneboronic acid (1.2 equivalents), 9-bromoanthracene (1.0

equivalent), and anhydrous potassium carbonate (2.0 equivalents).

Inert Atmosphere: Seal the flask and connect it to a Schlenk line. Evacuate the flask and

backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an

oxygen-free environment.

Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add anhydrous

toluene and ethanol in a 4:1 (v/v) ratio. The total volume of the solvent should be sufficient to

dissolve the reactants. Add the palladium catalyst, Pd(PPh₃)₄ (0.05 equivalents), to the

reaction mixture.

Reaction: With vigorous stirring, heat the reaction mixture to reflux (approximately 85-95 °C)

under the inert atmosphere. Monitor the progress of the reaction by thin-layer

chromatography (TLC). The reaction is typically complete within 24 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Add

deionized water and extract the product with an organic solvent such as ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Filter the solution and remove the solvent under reduced pressure using a rotary

evaporator. The crude product can be purified by column chromatography on silica gel to

yield the pure 9-(naphthalen-1-yl)anthracene.
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The following diagram illustrates the general workflow for this experimental procedure.
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Figure 2: General experimental workflow for the synthesis of 9-(naphthalen-1-yl)anthracene.

Safety and Handling
1-Naphthaleneboronic acid is an irritant and should be handled with appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7] It may cause

skin, eye, and respiratory irritation.[7] All handling should be performed in a well-ventilated area

or a fume hood. For detailed safety information, please refer to the Safety Data Sheet (SDS).

Conclusion
1-Naphthaleneboronic acid is a valuable and versatile building block in organic synthesis. Its

primary application in the Suzuki-Miyaura cross-coupling reaction provides a reliable method

for the construction of complex molecular architectures. This guide provides essential

information for researchers utilizing this compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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